Cas no 1105663-96-4 (O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate)

O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate is a versatile azetidine-based intermediate used in organic synthesis and pharmaceutical research. Its bifunctional carboxylate groups, protected by tert-butyl and ethyl esters, provide selective reactivity for stepwise derivatization. The presence of a cyano group at the 3-position enhances its utility as a precursor for heterocyclic compounds and bioactive molecules. This compound is particularly valuable in medicinal chemistry for constructing constrained ring systems, improving metabolic stability and binding affinity in drug candidates. Its stable yet modifiable structure makes it suitable for multi-step synthetic routes, offering flexibility in the development of novel small-molecule therapeutics.
O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate structure
1105663-96-4 structure
Product Name:O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate
CAS No:1105663-96-4
MF:C12H18N2O4
MW:254.282323360443
MDL:MFCD17016129
CID:1040688
PubChem ID:59558500
Update Time:2025-06-23

O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 3-ethyl 3-cyanoazetidine-1,3-dicarboxylate
    • 1-O-tert-butyl 3-O-ethyl 3-cyanoazetidine-1,3-dicarboxylate
    • Ethyl 1-Boc-3-cyanoazetidine-3-carboxylate
    • O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate
    • CS-0052383
    • MFCD17016129
    • OZRWQLNFGSPWGB-UHFFFAOYSA-N
    • PB25631
    • SCHEMBL428762
    • 1-(tert-butyl) 3-ethyl 3-cyanoazetidine-1,3-dicarboxylate
    • AS-33790
    • 3-Cyano-azetidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
    • DTXSID70732386
    • 1-tert-Butyl3-ethyl3-cyanoazetidine-1,3-dicarboxylate
    • 1105663-96-4
    • DB-370123
    • SY108066
    • AKOS016006114
    • MDL: MFCD17016129
    • Inchi: 1S/C12H18N2O4/c1-5-17-9(15)12(6-13)7-14(8-12)10(16)18-11(2,3)4/h5,7-8H2,1-4H3
    • InChI Key: OZRWQLNFGSPWGB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C#N)(C(=O)OCC)C1)=O

Computed Properties

  • Exact Mass: 254.12665706g/mol
  • Monoisotopic Mass: 254.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 79.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 359.1±42.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate Security Information

O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate Pricemore >>

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Additional information on O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate

Introduction to O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate (CAS No. 1105663-96-4)

O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1105663-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic molecules, characterized by a five-membered ring containing two nitrogen atoms. The structural features of this molecule, including its tert-butyl and ethyl substituents, as well as the presence of a cyano group and dicarboxylate functionality, contribute to its unique chemical properties and potential biological activities.

The synthesis and application of O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate have been explored in several cutting-edge research studies, particularly in the development of novel therapeutic agents. The compound’s structural framework makes it a promising candidate for further investigation in drug discovery, owing to its ability to interact with biological targets in diverse ways. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing molecules with enhanced pharmacological profiles.

In particular, the cyanoazetidine core structure has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. Studies have demonstrated that modifications at the 1,3-dicarboxylate positions can significantly influence the compound’s solubility, bioavailability, and metabolic stability. The incorporation of a tert-butyl group at the O1 position enhances lipophilicity, which is often crucial for crossing biological membranes. Similarly, the ethyl substituent at the O3 position contributes to fine-tuning the electronic properties of the molecule, affecting its binding affinity to biological targets.

Recent research has also explored the derivatives of O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate for their potential applications in treating various diseases. For instance, modifications aimed at enhancing interactions with specific protein kinases have shown promise in preclinical models. These kinases are often implicated in cancer progression and inflammatory disorders, making such compounds valuable candidates for further development. The structural flexibility of this molecule allows chemists to modify multiple sites simultaneously, enabling the creation of libraries of analogs with tailored properties.

The dicarboxylate moiety in O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate is particularly noteworthy for its ability to form stable complexes with metal ions. This property has been exploited in designing metal-based drug candidates that exhibit potent antimicrobial and anti-inflammatory effects. Additionally, the presence of a cyano group introduces a polar site that can engage in hydrogen bonding or coordinate with metal centers, further expanding the compound’s pharmacological potential.

From a synthetic chemistry perspective, the preparation of O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate involves multi-step reactions that require precise control over reaction conditions. The introduction of functional groups such as the cyanoazetidine ring, dicarboxylate units, and alkyl substituents demands expertise in organic synthesis techniques. Advances in catalytic methods have enabled more efficient and scalable production processes for such complex molecules.

The pharmacokinetic behavior of O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate has been studied to understand how it is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for optimizing dosing regimens and minimizing potential side effects. Computational modeling techniques have played a significant role in predicting how this compound will behave within biological systems before experimental testing is conducted.

In conclusion,O1-tert-butyl O3-ethyl 3-cyanoazetidine-1,3-dicarboxylate (CAS No. 1105663-96-4) represents an intriguing compound with broad applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities,this molecule is poised to play an important role in future medical treatments.

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